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Compound of Interest

Compound Name: Dihexyl phthalate

Cat. No.: B034410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihexyl phthalate (DHP), a member of the phthalate ester family, is widely used as a

plasticizer to enhance the flexibility and durability of various polymer products. Its potential for

environmental release and subsequent contamination of water, soil, and sediment raises

concerns due to its endocrine-disrupting properties. Accurate and reliable quantification of DHP

in environmental matrices is crucial for monitoring its fate and assessing potential risks to

ecosystems and human health. Solid-phase extraction (SPE) has emerged as a robust and

efficient technique for the selective extraction and preconcentration of DHP from complex

environmental samples prior to chromatographic analysis.

This application note provides a detailed protocol for the solid-phase extraction of dihexyl
phthalate from water, soil, and sediment samples. The methodologies are designed to deliver

high recovery rates and low limits of detection, ensuring reliable and accurate quantification for

research and monitoring purposes.

Data Presentation
The following tables summarize the quantitative data for the solid-phase extraction of dihexyl
phthalate and other structurally similar phthalates from various environmental matrices.

Table 1: SPE Recovery of Phthalates in Water Samples
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Phthalate
SPE
Sorbent

Elution
Solvent

Matrix
Recovery
(%)

Reference

Di(2-

ethylhexyl)

phthalate

(DEHP)

C18

Dichlorometh

ane/Methanol

(50:50, v/v)

River and

Marine Water
83 [1]

Di(2-

ethylhexyl)

phthalate

(DEHP)

Chromabond

® HLB
Ethyl Acetate

Tap and

Waste Water
75-112 [2]

Various

Phthalates
C18 Acetonitrile Water >70 [3]

Di(2-

ethylhexyl)

phthalate

(DEHP)

Sep-Pak C18 Methanol Bottled Water ~95 [4]

Table 2: SPE Recovery of Phthalates in Soil and Sediment Samples
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Phthalate
Extraction
Method

Elution/Extr
action
Solvent

Matrix
Recovery
(%)

Reference

Di(2-

ethylhexyl)

phthalate

(DEHP)

Pressurized

Liquid

Extraction

Hexane/Acet

one (1:1, v/v)
Soil 86.0-99.8 [5]

Di-n-hexyl

phthalate

(DNHP)

Toluene

Extraction
Toluene

Glass Fiber

Filter/Tenax
100 [6]

Various

Phthalates

Soxhlet

Extraction
Not Specified

Sewage

Sludge
90-110

Various

Phthalates

Microwave

Assisted

Extraction

Ethyl Acetate Soil 84-115

Table 3: Limits of Detection (LOD) and Quantification (LOQ) for Phthalates
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Phthalate Matrix
Analytical
Method

LOD LOQ Reference

Di(2-

ethylhexyl)

phthalate

(DEHP)

Water HPLC-MS 0.03 µg/L - [5]

Di(2-

ethylhexyl)

phthalate

(DEHP)

Soil HPLC-MS 0.02 mg/kg 0.05 mg/kg [5]

Di-n-hexyl

phthalate

(DNHP)

Air GC-FID - 6.56 µg [6]

Various

Phthalates
Water

SPE-HPLC-

PDA
0.003 µg/mL 0.01 µg/mL [4]

Various

Phthalates
Water GC-MS 45-500 ng/L -

Various

Phthalates

Tap and

Waste Water
SPE-GC-MS - 0.82-71 ng/L [2]

Experimental Protocols
Solid-Phase Extraction of Dihexyl Phthalate from Water
Samples
This protocol is suitable for the extraction of DHP from various aqueous matrices, including

surface water, groundwater, and wastewater.

Materials:

SPE Cartridges: C18 (500 mg, 6 mL) or Chromabond® HLB (200 mg, 3 mL)

Methanol (HPLC grade)
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Acetonitrile (HPLC grade)

Ethyl Acetate (HPLC grade)

Dichloromethane (HPLC grade)

Deionized water

SPE vacuum manifold

Glass fiber filters (1 µm pore size)

Concentrator tube

Protocol:

Sample Pretreatment:

Collect water samples in pre-cleaned amber glass bottles.

Filter the water sample through a 1 µm glass fiber filter to remove suspended particles.

For samples with high organic content, adjust the pH to < 2 with sulfuric acid to improve

preservation.

SPE Cartridge Conditioning:

For C18 cartridges: Sequentially pass 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL

of deionized water through the cartridge. Do not allow the cartridge to go dry.

For Chromabond® HLB cartridges: Condition with 5 mL of ethyl acetate, followed by 5 mL

of methanol, and finally 5 mL of deionized water.

Sample Loading:

Pass the pre-filtered water sample (typically 100-1000 mL) through the conditioned SPE

cartridge at a flow rate of 5-10 mL/min.

Washing:
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After loading the entire sample, wash the cartridge with 5-10 mL of deionized water to

remove any interfering polar compounds.

Dry the cartridge under vacuum for 10-20 minutes to remove residual water.

Elution:

Elute the retained DHP from the cartridge with a suitable solvent. Effective elution solvents

include:

Ethyl acetate (2 x 5 mL)

A mixture of dichloromethane and methanol (50:50, v/v) (2 x 5 mL)

Acetonitrile (2 x 5 mL)

Collect the eluate in a concentrator tube.

Concentration and Reconstitution:

Evaporate the eluate to near dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small, precise volume (e.g., 1 mL) of a suitable solvent (e.g.,

hexane or acetonitrile) for subsequent analysis by GC-MS or HPLC.

Solid-Phase Extraction of Dihexyl Phthalate from Soil
and Sediment Samples
This protocol outlines the extraction of DHP from solid environmental matrices.

Materials:

Mortar and pestle or grinder

Soxhlet extraction apparatus or Pressurized Liquid Extraction (PLE) system

Extraction thimbles

Hexane (HPLC grade)
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Acetone (HPLC grade)

Dichloromethane (HPLC grade)

Anhydrous sodium sulfate

SPE Cartridges: C18 or Florisil®

Rotary evaporator

Protocol:

Sample Pretreatment:

Air-dry the soil or sediment sample to a constant weight.

Grind the dried sample using a mortar and pestle or a mechanical grinder to increase the

surface area.

Sieve the sample to obtain a uniform particle size.

Extraction:

Soxhlet Extraction:

Accurately weigh 10-20 g of the pretreated sample and mix it with an equal amount of

anhydrous sodium sulfate.

Place the mixture in a cellulose extraction thimble and extract with a suitable solvent

(e.g., a mixture of hexane and acetone (1:1, v/v) or dichloromethane) for 6-8 hours.

Pressurized Liquid Extraction (PLE):

Mix the sample with a dispersing agent (e.g., diatomaceous earth) and pack it into the

extraction cell.

Extract with a suitable solvent (e.g., hexane/acetone 1:1) at elevated temperature and

pressure according to the instrument's operating manual.
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Clean-up (using SPE):

Concentrate the extract from the Soxhlet or PLE to approximately 1 mL using a rotary

evaporator.

Condition an SPE cartridge (e.g., C18 or Florisil®) with the appropriate solvent.

Load the concentrated extract onto the conditioned cartridge.

Wash the cartridge with a non-polar solvent (e.g., hexane) to remove non-polar

interferences.

Elute the DHP with a more polar solvent or solvent mixture (e.g., a mixture of hexane and

dichloromethane or ethyl acetate).

Concentration and Reconstitution:

Evaporate the eluate to near dryness under a gentle stream of nitrogen.

Reconstitute the residue in a precise volume of a suitable solvent for instrumental

analysis.

Visualization
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Caption: Experimental workflow for the solid-phase extraction of dihexyl phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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